Cas no 277324-21-7 (Benzaldehyde,3,5-diethoxy-2-fluoro-)
277324-21-7 structure
Product Name:Benzaldehyde,3,5-diethoxy-2-fluoro-
CAS No:277324-21-7
MF:C11H13FO3
MW:212.217527151108
CID:248178
PubChem ID:21905357
Update Time:2025-04-19
Benzaldehyde,3,5-diethoxy-2-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,3,5-diethoxy-2-fluoro-
- 3,5-Diethoxy-2-fluorobenzaldehyde
- 3, 5-diethoxy-2-fluorobenzaldehyde
- DTXSID20619835
- SCHEMBL3575988
- Benzaldehyde, 3,5-diethoxy-2-fluoro- (9CI)
- 277324-21-7
-
- Inchi: 1S/C11H13FO3/c1-3-14-9-5-8(7-13)11(12)10(6-9)15-4-2/h5-7H,3-4H2,1-2H3
- InChI Key: OYCLQASKFSNEGR-UHFFFAOYSA-N
- SMILES: FC1=C(C=O)C=C(C=C1OCC)OCC
Computed Properties
- Exact Mass: 212.08489
- Monoisotopic Mass: 212.08487243g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Benzaldehyde,3,5-diethoxy-2-fluoro- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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